![molecular formula C21H24N2O4S B2920445 4-(4-methoxyphenethyl)-1-phenylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide CAS No. 1040708-08-4](/img/structure/B2920445.png)
4-(4-methoxyphenethyl)-1-phenylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide
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Description
4-(4-methoxyphenethyl)-1-phenylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C21H24N2O4S and its molecular weight is 400.49. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical ReactivityResearch on compounds with similar structures often explores their synthesis and chemical reactivity. For example, studies on the annular tautomerism of curcuminoid NH-pyrazoles and the cycloaddition reactions involving isothiazole dioxides contribute to the understanding of chemical behaviors and synthesis pathways of complex molecules (Cornago et al., 2009); (Clerici et al., 1996). These studies highlight methodologies for synthesizing and manipulating pyrazole and isothiazole derivatives, which could be analogous to synthesizing and understanding the reactivity of "4-(4-methoxyphenethyl)-1-phenylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide."
Molecular Docking and Computational Chemistry
Investigations into the molecular docking and quantum chemical calculations of related compounds, such as 4-methoxyphenyl derivatives, provide insights into their potential interactions with biological molecules and their electronic properties (Viji et al., 2020). Such studies are crucial for understanding how these compounds might interact with biological targets, suggesting applications in drug design and pharmacology.
Material Science and Photophysical Properties
Research on the synthesis and photophysical properties of pyrazine-based push–pull chromophores showcases the potential of similar compounds in developing materials for organic light-emitting diodes (OLEDs) and other optoelectronic applications (Hoffert et al., 2017). This line of research points to the relevance of such compounds in material science, particularly in creating new materials with desirable electronic and optical properties.
properties
IUPAC Name |
1-[2-(4-methoxyphenyl)ethyl]-6,6-dioxo-4-phenyl-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4S/c1-27-18-9-7-16(8-10-18)11-12-22-13-21(24)23(17-5-3-2-4-6-17)20-15-28(25,26)14-19(20)22/h2-10,19-20H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKCGWRWHUAAXNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCN2CC(=O)N(C3C2CS(=O)(=O)C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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